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Compound of Interest

Compound Name: 2,5-Divinylpyridine

Cat. No.: B097761 Get Quote

An In-depth Technical Guide to 2,5-
Divinylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 2,5-Divinylpyridine. The information is curated for professionals in research and

development, with a focus on structured data presentation and a general framework for

experimental analysis.

Core Chemical and Physical Properties
2,5-Divinylpyridine, also known as 2,5-diethenylpyridine, is a derivative of pyridine featuring

two vinyl group substituents. Its unique structure makes it a valuable monomer for

polymerization and a versatile building block in organic synthesis.[1] The fundamental

properties of this compound are summarized below.

Table 1: Physical and Chemical Properties of 2,5-Divinylpyridine
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Property Value Reference

CAS Number 16222-95-0 [2][3]

Molecular Formula C₉H₉N [2][3]

Molecular Weight 131.17 g/mol [2][3]

Boiling Point 218.3 °C at 760 mmHg [2]

Density 0.974 g/cm³ [2]

Flash Point 83.7 °C [2]

Vapor Pressure 0.187 mmHg at 25 °C [2]

Refractive Index 1.602 [2]

Melting Point Not Available [2]

Table 2: Computed Molecular Properties

Property Value Reference

XLogP3-AA 2.4 [3]

Topological Polar Surface Area 12.9 Å² [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 2 [3]

Exact Mass 131.073499291 Da [3]

Monoisotopic Mass 131.073499291 Da [3]

Complexity 129 [3]
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Experimental Protocols: A General Framework for
Characterization
While specific, detailed experimental protocols for the synthesis of 2,5-Divinylpyridine were

not readily available in the surveyed literature, a general workflow for its synthesis and

characterization can be proposed. This workflow is standard for the analysis of novel organic

compounds.

Synthesis: The synthesis of divinylpyridines can be approached through various organic

reactions. One potential route is the palladium-catalyzed cross-coupling reaction (e.g., Stille or

Suzuki coupling) between a dihalopyridine (2,5-dibromopyridine) and a vinylating agent (e.g.,

vinyltributylstannane or vinylboronic acid). Another approach could involve the dehydration of

the corresponding diethylpyridine.

Purification: Post-synthesis, the crude product would require purification. Standard techniques

such as column chromatography on silica gel or distillation under reduced pressure would be

employed to isolate 2,5-Divinylpyridine from unreacted starting materials and byproducts.

Structural and Purity Analysis: A suite of spectroscopic and chromatographic techniques is

essential to confirm the identity, structure, and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would be used to identify the protons on the pyridine ring and the vinyl groups.

The chemical shifts, integration values, and coupling patterns would confirm the

substitution pattern and the presence of the vinyl moieties.

¹³C NMR: Would be employed to identify the number and types of carbon atoms in the

molecule, including the sp² carbons of the pyridine ring and the vinyl groups.

Mass Spectrometry (MS):

Gas Chromatography-Mass Spectrometry (GC-MS): This technique would serve a dual

purpose: to assess the purity of the compound and to determine its molecular weight by

identifying the molecular ion peak.[3] The fragmentation pattern can also provide structural

information.
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Infrared (IR) Spectroscopy:

IR spectroscopy would be used to identify characteristic functional groups. Key vibrational

bands would include C=C stretching from the vinyl groups and the aromatic ring, and C-H

stretching from both the aromatic and vinyl components.

The following diagram illustrates a logical workflow for the synthesis and characterization of a

target compound like 2,5-Divinylpyridine.

General Experimental Workflow for 2,5-Divinylpyridine
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General workflow for synthesis and characterization.

Safety and Handling
While a specific safety data sheet (SDS) for 2,5-Divinylpyridine was not retrieved, general

precautions for handling pyridine derivatives should be followed. These compounds are often
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flammable and may be toxic if swallowed, inhaled, or in contact with skin.[4] It is recommended

to handle this chemical in a well-ventilated area, such as a fume hood, while wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. Store the compound in a tightly closed container in a cool, dry place away from ignition

sources.[5] Due to its vinyl groups, 2,5-Divinylpyridine may be prone to polymerization and

should be stored accordingly, possibly with an inhibitor and under refrigeration.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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